Cas no 5010-41-3 (3-Benzofurancarboxylicacid, 5-butoxy-2-methyl-, ethyl ester)

• Product Name: 3-Benzofurancarboxylicacid, 5-butoxy-2-methyl-, ethyl ester
• CAS No: 5010-41-3
• MF: C₂₀H₂₃O₄P
• MW: 358.367986917496
• CID: 384409
• PubChem ID: 240512
• Update Time: 2025-04-19

3-Benzofurancarboxylicacid, 5-butoxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylicacid, 5-butoxy-2-methyl-, ethyl ester
• diethyl 2-diphenylphosphanylbutanedioate
• NSC-46738
• NSC46738
• DTXSID20286642
• 5010-41-3

• Inchi： 1S/C20H23O4P/c1-3-23-19(21)15-18(20(22)24-4-2)25(16-11-7-5-8-12-16)17-13-9-6-10-14-17/h5-14,18H,3-4,15H2,1-2H3
• InChI Key： FWNHTSKXHFRXNV-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C(C(=O)OCC)CC(=O)OCC

Computed Properties

• Exact Mass: 358.13349
• Monoisotopic Mass: 358.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 458.4°Cat760mmHg
• Flash Point: 231°C
• PSA: 52.6
• LogP: 3.00420